Cas no 36727-93-2 (2-amino-3-(4-hydroxyphenyl)pentanedioic Acid)

36727-93-2 structure
Product name:2-amino-3-(4-hydroxyphenyl)pentanedioic Acid
2-amino-3-(4-hydroxyphenyl)pentanedioic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(4-hydroxyphenyl)pentanedioic Acid
- NSC-264861
- DTXSID70957951
- NSC-264862
- NSC264861
- NSC264862
- 3-(4-Hydroxyphenyl)glutamic acid
- 36727-93-2
- 36727-86-3
-
- Inchi: InChI=1S/C11H13NO5/c12-10(11(16)17)8(5-9(14)15)6-1-3-7(13)4-2-6/h1-4,8,10,13H,5,12H2,(H,14,15)(H,16,17)
- InChI Key: FZUSJXHBGSKKBM-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C(CC(=O)O)C(C(=O)O)N)O
Computed Properties
- Exact Mass: 239.07939
- Monoisotopic Mass: 239.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
- XLogP3: -2.5
Experimental Properties
- PSA: 120.85
- LogP: 1.06270
2-amino-3-(4-hydroxyphenyl)pentanedioic Acid Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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